7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-8-((2-morpholinoethyl)amino)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-3-methyl-8-(2-morpholin-4-ylethylamino)purine-2,6-dione
• InChI: InChI=1S/C22H30N6O6/c1-26-19-18(20(30)25-22(26)31)28(21(24-19)23-7-8-27-9-11-33-12-10-27)13-15(29)14-34-17-5-3-16(32-2)4-6-17/h3-6,15,29H,7-14H2,1-2H3,(H,23,24)(H,25,30,31)
• InChI Key: XUUGFJIZMTYJOZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NCCN3CCOCC3)CC(COC4=CC=C(C=C4)OC)O
• Molecular Formula: C22H30N6O6
• Molecular Weight: 474.5 g/mol
• CAS No.: 941965-07-7

Description

7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-8-((2-morpholinoethyl)amino)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H30N6O6 and its molecular weight is 474.518. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Conformation

One study discusses the purine fused-ring skeleton, highlighting the planarity of the compound and the chair conformation of the morpholine ring, suggesting potential for detailed structural analysis and application in molecular design. Statistical disorder within the hydroxy group and stabilization through a network of intermolecular hydrogen bonds indicate the compound's potential in exploring intramolecular interactions and designing compounds with specific conformations and properties (Karczmarzyk et al., 1995).

Pharmacological Potential

Another aspect of research involves evaluating the pharmacological activities of similar compounds. For example, derivatives of purine-2,6-dione have been synthesized and tested for their electrocardiographic, antiarrhythmic, and hypotensive activities. Studies have found that certain derivatives exhibit strong prophylactic antiarrhythmic activity and hypotensive activity, highlighting the potential of the compound for cardiovascular research (Chłoń-Rzepa et al., 2004).

Material Science Applications

Research on similar compounds has also extended into materials science, where the structural and chemical properties of purine derivatives are leveraged in the synthesis of new materials. For instance, the solid-phase synthesis of bisheterocyclic compounds involving purine and other skeletons indicates the utility of such molecules in creating novel materials with potential applications in various fields, from pharmaceuticals to advanced materials technology (Vaňková et al., 2010).

Enzymatic Polymerization

The enzymatic ring-opening polymerization of morpholine-2,5-diones, closely related to the compound , showcases potential applications in the synthesis of biodegradable poly(ester amide)s. This process demonstrates the relevance of such compounds in developing environmentally friendly materials, highlighting the broader impact of this compound in sustainable material science (Feng et al., 2000).